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Compound of Interest

Compound Name: 2-Bromoethanol

Cat. No.: B042945

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for 2-
Bromoethanol (CAS No. 540-51-2), a versatile but hazardous reagent frequently used in
organic synthesis and drug development. Adherence to these guidelines is critical to ensure the
safety of laboratory personnel and the environment.

Hazard Identification and Classification

2-Bromoethanol is classified as a hazardous chemical and requires careful handling.[1] It is
toxic if swallowed, in contact with skin, or if inhaled, and causes severe skin burns and eye
damage.[2][3][4][5]

GHS Classification:[3][5][6]

Acute Toxicity, Oral (Category 3)

Acute Toxicity, Dermal (Category 3)

Acute Toxicity, Inhalation (Category 3)

Skin Corrosion/Irritation (Category 1B)

Serious Eye Damage/Eye Irritation (Category 1)
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Signal Word: Danger[1][2][3]

Hazard Statements:[2][6][7]

e H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.

o H314: Causes severe skin burns and eye damage.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and toxicological properties of 2-

Bromoethanol.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula C2H5BroO [5]
Molecular Weight 124.97 g/mol [5]
Appearance Colorless to light yellow liquid [819]
Odor Sweet [1]
Melting Point -80°C/-112 °F [1]
Boiling Point 149 - 150 °C / 300.2 - 302 °F ]

@ 750 mmHg
Flash Point >110°C/>230 °F [1]
Density 1.763 g/mL at 25 °C [10]
Vapor Pressure 2.4 mmHg at 20 °C [8][10]
Vapor Density 4.3 (vs air) [10]
Water Solubility 1-59/100 mL at 19 °C [8]
Refractive Index n20/D 1.492 [10]

Table 2: Toxicological Data
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Test Result Species Source

) 80 mg/kg (minimum
LD50 (Intraperitoneal) ) Mouse [2]
lethal concentration)

EC50 (Hepatocyte
o 100 uM (2 hr) Rat [6]
Cytotoxicity)

Mechanism of Toxicity

The toxicity of 2-Bromoethanol stems from its function as an alkylating agent.[1] It can
covalently modify nucleophilic sites on essential biomolecules such as proteins and nucleic
acids.[1] A primary pathway of its hepatotoxicity involves metabolic activation by the
cytochrome P450 enzyme CYP2EL.[6] This process converts 2-Bromoethanol into the more
toxic metabolite, 2-bromoacetaldehyde.[6] This metabolite can lead to significant cellular
damage through the depletion of glutathione (GSH) and the induction of lipid peroxidation,
ultimately causing cell lysis.[6]

Metabolic Activation Glutathione (GSH)
2-Bromoethanol Induces Depletion

[ »
NN  2-5romoacetaldehyde
Induces Leads to
Lipid Peroxidation

Leads to

Click to download full resolution via product page

Figure 1: Simplified metabolic activation and toxicity pathway of 2-Bromoethanol.

Experimental Protocols: Safe Handling and
Emergency Procedures

Strict adherence to the following protocols is mandatory when working with 2-Bromoethanol.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling. The following

PPE is required:

Hand Protection: Chemical-resistant gloves (e.g., Butyl rubber, Viton®). Double gloving is
recommended.

Eye and Face Protection: Chemical safety goggles and a face shield.[1]

Skin and Body Protection: A lab coat worn over long-sleeved clothing and closed-toe shoes.
A chemical-resistant apron is advised for larger quantities.[1]

Respiratory Protection: All work must be conducted in a certified chemical fume hood.[3] If a
fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is
necessary.

Handling and Storage

Handling: Use only in a well-ventilated area, preferably a chemical fume hood.[2][3] Avoid
contact with skin, eyes, and clothing.[1] Do not breathe vapors or mists.[1] Wash hands
thoroughly after handling.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep
refrigerated (2-8°C).[8][10] Store away from incompatible materials such as strong oxidizing
agents, strong acids, and strong reducing agents.[1]

Spill and Leak Procedures

Small Spills: Evacuate the area and ensure adequate ventilation. Remove all sources of
ignition. Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable,
closed container for disposal.[3]

Large Spills: Immediately evacuate the area and call for emergency response. Isolate the
spill area for at least 50 meters (150 feet) in all directions.

First-Aid Measures

Immediate medical attention is required for all exposures.[1]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[1] Remove contact lenses if present and easy to do. Continue rinsing.[1]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[1] Remove
and wash contaminated clothing before reuse.[1]

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing.[2] If not breathing, give artificial respiration.[2]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and call a physician or poison
control center immediately.[1][2]
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Figure 2: Standard workflow for safely handling 2-Bromoethanol.
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Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][3]

o Specific Hazards: Combustible liquid.[6] Thermal decomposition can lead to the release of
irritating gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen
halides.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[1] Waste must be handled as hazardous. Do not allow the product to reach the
sewage system.[4]

This technical guide is intended to provide essential safety information. Always refer to the
most current Safety Data Sheet (SDS) from your supplier before use and ensure all personnel
are thoroughly trained on the hazards and safe handling procedures for 2-Bromoethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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